Cas no 898462-38-9 (N'-(2-ethoxyphenyl)-N-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}ethanediamide)

• Product Name: N'-(2-ethoxyphenyl)-N-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}ethanediamide
• CAS No: 898462-38-9
• MF: C₂₁H₂₁N₃O₄
• MW: 379.409145116806
• CID: 5485971
• Update Time: 2025-10-28

N'-(2-ethoxyphenyl)-N-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• GIDPYLXOGPLMAV-UHFFFAOYSA-N
• N'-(2-ethoxyphenyl)-N-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}ethanediamide

• Inchi： 1S/C21H21N3O4/c1-2-28-17-6-4-3-5-16(17)23-21(27)20(26)22-15-11-13-7-8-18(25)24-10-9-14(12-15)19(13)24/h3-6,11-12H,2,7-10H2,1H3,(H,22,26)(H,23,27)
• InChI Key： GIDPYLXOGPLMAV-UHFFFAOYSA-N
• SMILES： O=C1C([H])([H])C([H])([H])C2C([H])=C(C([H])=C3C([H])([H])C([H])([H])N1C3=2)N([H])C(C(N([H])C1=C([H])C([H])=C([H])C([H])=C1OC([H])([H])C([H])([H])[H])=O)=O

Additional information on N'-(2-ethoxyphenyl)-N-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}ethanediamide

Comprehensive Overview of N'-(2-ethoxyphenyl)-N-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}ethanediamide (CAS No. 898462-38-9)

The compound N'-(2-ethoxyphenyl)-N-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}ethanediamide, identified by its CAS No. 898462-38-9, is a sophisticated organic molecule with a unique tricyclic structure. This compound has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. The presence of the 1-azatricyclo core and the ethanediamide moiety makes it a promising candidate for targeting specific biological pathways.

In recent years, researchers have focused on the synthesis and optimization of N'-(2-ethoxyphenyl)-N-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}ethanediamide due to its structural complexity and potential therapeutic benefits. The compound's tricyclic framework is particularly noteworthy, as it mimics natural products known for their bioactivity. This has led to increased interest in its use for developing novel small-molecule inhibitors and enzyme modulators, aligning with current trends in precision medicine.

One of the most searched questions in the scientific community revolves around the synthetic routes for CAS No. 898462-38-9. The compound's intricate structure requires multi-step synthesis, often involving Pd-catalyzed cross-coupling reactions and amide bond formation. Researchers are also exploring greener alternatives, such as microwave-assisted synthesis, to improve yield and reduce environmental impact. These advancements are critical for scaling up production while adhering to sustainable chemistry principles.

The pharmacological potential of N'-(2-ethoxyphenyl)-N-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}ethanediamide is another hot topic. Preliminary studies suggest its applicability in neurodegenerative disease research, particularly due to its ability to interact with protein aggregates. This aligns with the growing demand for neuroprotective agents in an aging population. Additionally, its ethoxyphenyl group may contribute to enhanced blood-brain barrier permeability, a key factor in CNS drug development.

From a computational chemistry perspective, CAS No. 898462-38-9 has been the subject of molecular docking and QSAR studies. These in silico approaches help predict its binding affinity with various targets, such as kinases and G-protein-coupled receptors. Such analyses are invaluable for accelerating drug discovery pipelines, especially in the era of AI-driven drug design. The compound's 3D conformation and electronic properties are also being investigated to optimize its bioactivity.

Another area of interest is the patent landscape surrounding N'-(2-ethoxyphenyl)-N-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}ethanediamide. Several pharmaceutical companies have filed patents citing its use in anti-inflammatory and anticancer applications. This highlights its versatility and underscores the need for further structure-activity relationship (SAR) studies. The compound's IP potential makes it a valuable asset in the competitive field of biopharmaceutical innovation.

In conclusion, N'-(2-ethoxyphenyl)-N-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}ethanediamide (CAS No. 898462-38-9) represents a compelling case study in modern drug discovery. Its multifunctional architecture, combined with its diverse biological potential, positions it as a molecule of high interest. As research progresses, this compound may pave the way for breakthroughs in personalized therapeutics and targeted drug delivery systems.